Cas no 102948-71-0 (4-(2-methyl-1H-indol-3-yl)-2-Butanone)

4-(2-methyl-1H-indol-3-yl)-2-Butanone structure
102948-71-0 structure
Product name:4-(2-methyl-1H-indol-3-yl)-2-Butanone
CAS No:102948-71-0
MF:C13H15NO
MW:201.264303445816
CID:1096836
PubChem ID:11769542

4-(2-methyl-1H-indol-3-yl)-2-Butanone Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methyl-1H-indol-3-yl)-2-Butanone
    • 4-(2-methyl-1H-indol-3-yl)butan-2-one
    • 1-< 2-Methyl-indolyl-(3)> -butanon-(3)
    • 2-Butanone, 4-(2-methyl-1H-indol-3-yl)-
    • 4-(1H-2-methylindol-3-yl)butan-2-one
    • 4-(2-methyl-1H-indol-3-yl)-butan-2-one
    • 4-(2-methyl-3-indolyl)-butan-2-one
    • 4-(2-Methyl-indol-3-yl)-butan-2-on
    • 4-(2-methyl-indol-3-yl)-butan-2-one
    • ACMC-20m5w3
    • AGN-PC-00FSOB
    • CTK0G7308
    • SureCN4557305
    • DTXSID90472151
    • SCHEMBL4557305
    • 102948-71-0
    • Inchi: InChI=1S/C13H15NO/c1-9(15)7-8-11-10(2)14-13-6-4-3-5-12(11)13/h3-6,14H,7-8H2,1-2H3
    • InChI Key: AEQNFPABZYMPFO-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=CC=CC=C2N1)CCC(=O)C

Computed Properties

  • Exact Mass: 201.115364g/mol
  • Monoisotopic Mass: 201.115364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9Ų
  • XLogP3: 2.4
  • Molecular Weight: 201.26g/mol

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